Cas no 1798466-56-4 (Methyl 4-[[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]sulfonyl]benzoate)

• Product Name: Methyl 4-[[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]sulfonyl]benzoate
• CAS No: 1798466-56-4
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 5374965
• Update Time: 2025-10-28

Methyl 4-[[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]sulfonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]sulfonyl]benzoate

• Inchi： 1S/C14H16N4O4S/c1-22-14(19)11-2-4-13(5-3-11)23(20,21)17-8-6-12(10-17)18-9-7-15-16-18/h2-5,7,9,12H,6,8,10H2,1H3
• InChI Key： JFEQIUQXBKUJHU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(S(N2CCC(N3C=CN=N3)C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.9±60.0 °C(Predicted)
• pka: 0.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-[[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]sulfonyl]benzoate

Introduction to Methyl 4-[[3-(1H-1,2,3-Triazol-1-yl)-1-Pyrrolidinyl]Sulfonyl]Benzoate (CAS No. 1798466-56-4)

The compound Methyl 4-[[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]sulfonyl]benzoate, identified by the CAS registry number 1798466-56-4, is a sophisticated organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a methyl benzoate moiety linked to a sulfonyl group substituted with a pyrrolidine ring containing a triazole substituent. The combination of these functional groups endows the compound with distinctive chemical properties and reactivity.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts has facilitated the formation of the triazole-pyrrolidine moiety through click chemistry principles. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-quality applications in research and industry.

In terms of pharmacological applications, this compound has shown promise in preliminary studies as a potential drug candidate. The presence of the triazole group is particularly significant due to its known bioisosteric properties and ability to modulate receptor-ligand interactions. Recent research has explored its activity as an inhibitor of certain enzymes and its potential role in treating conditions such as inflammation and neurodegenerative diseases. The sulfonyl group further contributes to its pharmacokinetic profile by enhancing solubility and stability within biological systems.

Beyond pharmacology, this compound has also found applications in materials science. Its structure lends itself well to use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. For example, the incorporation of this compound into polymeric networks has been investigated for its ability to impart enhanced mechanical strength and thermal stability. These findings underscore its versatility across diverse fields of study.

Recent studies have delved into the mechanistic insights behind the reactivity of this compound in various chemical transformations. Researchers have employed computational chemistry techniques to model its electronic structure and predict reaction pathways. These computational studies have provided valuable insights into how the different functional groups interact during chemical reactions, paving the way for more precise control over reaction outcomes.

In conclusion, Methyl 4-[[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]sulfonyl]benzoate (CAS No. 1798466-56-4) stands out as a versatile molecule with wide-ranging applications in organic synthesis, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions across these disciplines.